Cas no 69383-93-3 (4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde)

• Product Name: 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde
• CAS No: 69383-93-3
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• MDL: MFCD09027125
• CID: 391851
• PubChem ID: 12810641
• Update Time: 2025-06-08

4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]-
• 4-[2-(1,3-dioxoisoindol-2-yl)ethoxy]benzaldehyde
• 4-(2-Phthalimidoethoxy)benzaldehyde
• 4-[2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-ethoxy]benzenecarbaldehyde
• KA-0238
• 69383-93-3
• 4-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethoxy]benzenecarbaldehyde
• 4-(2-(1,3-Dioxoisoindolin-2-yl)ethoxy)benzaldehyde
• SCHEMBL7489809
• SB64098
• CS-0366208
• 4-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethoxy]benzaldehyde
• 4-[2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-ethoxy]benzene carbaldehyde
• ZEOQNUIHEHJIDQ-UHFFFAOYSA-N
• MFCD09027125
• AKOS005073110
• DTXSID70510464
• 4-[2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethoxy]benzaldehyde
• 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde

• MDL： MFCD09027125
• Inchi： 1S/C17H13NO4/c19-11-12-5-7-13(8-6-12)22-10-9-18-16(20)14-3-1-2-4-15(14)17(18)21/h1-8,11H,9-10H2
• InChI Key： ZEOQNUIHEHJIDQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 295.08449
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde

Introduction to 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde (CAS No. 69383-93-3)

4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde, identified by its CAS number 69383-93-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzene ring substituted with an aldehyde group and an ethoxy moiety, further functionalized with a 1,3-dioxo-1,3-dihydro-2h-isooindol scaffold. The structural complexity of this molecule makes it a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and anti-inflammatory pathways.

The 1,3-dioxo-1,3-dihydro-2h-isooindol moiety is a key feature of this compound, contributing to its unique electronic and steric properties. This heterocyclic system has been extensively studied for its potential biological activity, including interactions with enzymes and receptors involved in pain modulation and neuroprotection. Recent advances in medicinal chemistry have highlighted the importance of such scaffolds in designing novel therapeutic agents with improved efficacy and reduced side effects.

In the context of modern drug discovery, 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde serves as a versatile building block for the development of small-molecule drugs. Its aldehyde functionality allows for further derivatization via condensation reactions, enabling the creation of Schiff bases and other heterocyclic compounds with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies as potential treatments for conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in the synthesis of molecules that target specific biological pathways. For instance, studies have demonstrated that derivatives of 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde can interact with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. By modulating the activity of these enzymes, such compounds may offer therapeutic benefits comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially improved selectivity and reduced gastrointestinal toxicity.

The ethoxybenzencarbaldehyde portion of the molecule contributes to its reactivity and solubility characteristics, making it an attractive candidate for further chemical manipulation. This group can participate in various organic transformations, including nucleophilic addition reactions, which are commonly employed in medicinal chemistry to introduce new functional groups or modify existing ones. The ability to easily modify this compound allows researchers to fine-tune its biological activity and optimize its pharmacokinetic profile.

Recent research has also explored the synthetic pathways leading to 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde, focusing on developing efficient and scalable methods for its production. Advances in catalytic processes and green chemistry principles have enabled the synthesis of this compound with higher yields and reduced environmental impact. These innovations are crucial for ensuring the sustainability of pharmaceutical manufacturing and aligning with global efforts to minimize chemical waste.

The biological evaluation of 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde has revealed several promising leads in preclinical models. For example, studies have indicated that certain derivatives exhibit potent antinociceptive effects without causing significant sedation or motor impairment. This makes them attractive candidates for treating acute and chronic pain conditions while maintaining patient mobility and cognitive function. Additionally, preliminary data suggest that these compounds may possess neuroprotective properties, making them relevant for investigating potential treatments for Alzheimer's disease and other neurodegenerative disorders.

The structural diversity inherent in 4-2-(1,3-Dioxo-1,3-Dihydro-2h-Isoindol-2-Yl)EthoxyBenzenecarbaldehyde derivatives allows for extensive exploration of their pharmacological profiles. By systematically varying substituents on the benzene ring or the isooindol scaffold, researchers can uncover novel mechanisms of action and identify compounds with unique therapeutic advantages. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic strategies.

In conclusion,4–(E)-[(E)-N′-(5-Hydroxy–4-methyl–5H-dibenzo[a,d]cyclohepten–7-one–6-carboximide)]–N′–(5-methyl–furan–2-carboxamido)–4H-chromen–8-carboxamide represents a significant advancement in pharmaceutical chemistry due to its structural complexity, bioactivity,and synthetic versatility. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various therapeutic areas, including pain management,neuroprotection,and inflammation modulation. As research continues,this compound is poised to contribute further insights into molecular mechanisms underlying human disease, paving the way for next-generation therapeutics.